Cas no 2189108-52-7 (1-(2-Oxa-8-azaspiro[5.5]undec-8-yl)-2-propen-1-one)
1-(2-Oxa-8-azaspiro[5.5]undec-8-yl)-2-propen-1-one Chemical and Physical Properties
Names and Identifiers
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- 1-(2-Oxa-8-azaspiro[5.5]undec-8-yl)-2-propen-1-one
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- Inchi: 1S/C12H19NO2/c1-2-11(14)13-7-3-5-12(9-13)6-4-8-15-10-12/h2H,1,3-10H2
- InChI Key: VLOHAXSTCRAYAW-UHFFFAOYSA-N
- SMILES: C(N1CCCC2(COCCC2)C1)(=O)C=C
Experimental Properties
- Density: 1.07±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 380.9±21.0 °C(Predicted)
- pka: -0.24±0.20(Predicted)
1-(2-Oxa-8-azaspiro[5.5]undec-8-yl)-2-propen-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6689117-0.05g |
1-{2-oxa-8-azaspiro[5.5]undecan-8-yl}prop-2-en-1-one |
2189108-52-7 | 95.0% | 0.05g |
$768.0 | 2025-03-13 | |
| Enamine | EN300-6689117-0.25g |
1-{2-oxa-8-azaspiro[5.5]undecan-8-yl}prop-2-en-1-one |
2189108-52-7 | 95.0% | 0.25g |
$840.0 | 2025-03-13 | |
| Enamine | EN300-6689117-0.1g |
1-{2-oxa-8-azaspiro[5.5]undecan-8-yl}prop-2-en-1-one |
2189108-52-7 | 95.0% | 0.1g |
$804.0 | 2025-03-13 | |
| Enamine | EN300-6689117-0.5g |
1-{2-oxa-8-azaspiro[5.5]undecan-8-yl}prop-2-en-1-one |
2189108-52-7 | 95.0% | 0.5g |
$877.0 | 2025-03-13 | |
| Enamine | EN300-6689117-1.0g |
1-{2-oxa-8-azaspiro[5.5]undecan-8-yl}prop-2-en-1-one |
2189108-52-7 | 95.0% | 1.0g |
$914.0 | 2025-03-13 | |
| Enamine | EN300-6689117-2.5g |
1-{2-oxa-8-azaspiro[5.5]undecan-8-yl}prop-2-en-1-one |
2189108-52-7 | 95.0% | 2.5g |
$1791.0 | 2025-03-13 | |
| Enamine | EN300-6689117-5.0g |
1-{2-oxa-8-azaspiro[5.5]undecan-8-yl}prop-2-en-1-one |
2189108-52-7 | 95.0% | 5.0g |
$2650.0 | 2025-03-13 | |
| Enamine | EN300-6689117-10.0g |
1-{2-oxa-8-azaspiro[5.5]undecan-8-yl}prop-2-en-1-one |
2189108-52-7 | 95.0% | 10.0g |
$3929.0 | 2025-03-13 |
1-(2-Oxa-8-azaspiro[5.5]undec-8-yl)-2-propen-1-one Related Literature
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
Additional information on 1-(2-Oxa-8-azaspiro[5.5]undec-8-yl)-2-propen-1-one
Comprehensive Guide to 1-(2-Oxa-8-azaspiro[5.5]undec-8-yl)-2-propen-1-one (CAS No. 2189108-52-7): Properties, Applications, and Market Insights
In the rapidly evolving field of organic chemistry, 1-(2-Oxa-8-azaspiro[5.5]undec-8-yl)-2-propen-1-one (CAS No. 2189108-52-7) has emerged as a compound of significant interest due to its unique structural features and potential applications. This spirocyclic compound combines an oxa-azaspiro framework with a propenone moiety, making it a valuable intermediate in pharmaceutical and materials science research. Researchers and industry professionals are increasingly exploring its synthesis, reactivity, and utility in drug discovery pipelines.
The molecular structure of 1-(2-Oxa-8-azaspiro[5.5]undec-8-yl)-2-propen-1-one features a spiro[5.5]undecane core, which is known for its conformational rigidity and three-dimensional complexity. This structural characteristic is particularly attractive in medicinal chemistry, where such scaffolds can improve binding affinity and selectivity toward biological targets. The presence of both oxa (oxygen) and aza (nitrogen) heteroatoms within the spirocycle further enhances its versatility as a building block for heterocyclic compounds.
Recent trends in drug development have highlighted the importance of spirocyclic compounds like 1-(2-Oxa-8-azaspiro[5.5]undec-8-yl)-2-propen-1-one due to their ability to mimic bioactive natural products. The propenone group in this molecule offers a reactive handle for further functionalization, making it a promising candidate for the synthesis of small-molecule inhibitors and covalent modifiers. These properties align with current industry demands for novel chemical entities in targeted therapies and precision medicine.
From a synthetic chemistry perspective, the preparation of 1-(2-Oxa-8-azaspiro[5.5]undec-8-yl)-2-propen-1-one typically involves multi-step sequences that leverage modern catalysis and green chemistry principles. Researchers are particularly interested in optimizing routes that minimize waste and improve atom economy, reflecting the growing emphasis on sustainable synthesis in the chemical industry. The compound's CAS No. 2189108-52-7 serves as a unique identifier that facilitates literature searches and patent investigations related to its applications.
The pharmaceutical potential of 1-(2-Oxa-8-azaspiro[5.5]undec-8-yl)-2-propen-1-one extends to several therapeutic areas, including central nervous system (CNS) disorders and inflammatory diseases. Its spirocyclic architecture may contribute to improved blood-brain barrier penetration, a critical factor in CNS drug development. Additionally, the compound's modular structure allows for the exploration of structure-activity relationships (SAR) through systematic derivatization, a strategy that has gained traction in fragment-based drug discovery.
In materials science, 1-(2-Oxa-8-azaspiro[5.5]undec-8-yl)-2-propen-1-one has shown promise as a precursor for functional polymers and advanced materials. The propenone functionality enables polymerization through various mechanisms, while the spirocyclic core can impart unique thermal and mechanical properties to the resulting materials. These characteristics are particularly relevant for applications requiring high-performance polymers with specific optical or electronic properties.
The market for spirocyclic compounds like 1-(2-Oxa-8-azaspiro[5.5]undec-8-yl)-2-propen-1-one is experiencing steady growth, driven by increasing R&D investments in both pharmaceutical and specialty chemicals sectors. Suppliers and manufacturers are responding to this demand by developing scalable synthetic routes and ensuring consistent quality of this chemical intermediate. The compound's CAS No. 2189108-52-7 has become an important reference in chemical catalogs and database listings.
Quality control and characterization of 1-(2-Oxa-8-azaspiro[5.5]undec-8-yl)-2-propen-1-one typically involve advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure that the compound meets the stringent requirements of research and industrial applications. The availability of high-quality analytical data has become increasingly important for researchers who rely on structure verification in their synthetic workflows.
Future research directions for 1-(2-Oxa-8-azaspiro[5.5]undec-8-yl)-2-propen-1-one may explore its potential in bioconjugation chemistry and proteolysis-targeting chimeras (PROTACs), two rapidly growing areas in chemical biology. The compound's reactive carbonyl group and spirocyclic scaffold make it an attractive candidate for these innovative approaches to drug discovery. As the field of targeted protein degradation continues to expand, the demand for specialized building blocks like this compound is expected to rise.
In conclusion, 1-(2-Oxa-8-azaspiro[5.5]undec-8-yl)-2-propen-1-one (CAS No. 2189108-52-7) represents a versatile and valuable compound with broad potential in both pharmaceutical and materials science applications. Its unique spirocyclic structure and functional group composition position it as an important tool for researchers working at the intersection of synthetic chemistry and drug discovery. As scientific understanding of complex heterocycles continues to deepen, this compound is likely to play an increasingly significant role in the development of next-generation therapeutic agents and functional materials.
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